3-Amino-4-cyclopropyl-2-methylbutan-2-ol

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 3-amino-4-cyclopropyl-2-methylbutan-2-ol
• InChI: InChI=1S/C8H17NO/c1-8(2,10)7(9)5-6-3-4-6/h6-7,10H,3-5,9H2,1-2H3
• InChI Key: MNDMTCXVZNDLCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(CC1CC1)N)O

Description

3-Amino-4-cyclopropyl-2-methylbutan-2-ol is a branched amino alcohol featuring a cyclopropyl substituent and a tertiary alcohol moiety. Its molecular formula is C₈H₁₇NO, with a molecular weight of 143.23 g/mol. The compound’s structure combines a cyclopropyl ring at the 4-position, a methyl group at the 2-position, and an amino group at the 3-position. This unique arrangement confers distinct physicochemical properties, such as increased lipophilicity due to the cyclopropyl group and steric hindrance from the methyl substituent.

Preparation Methods

The synthesis of 3-Amino-4-cyclopropyl-2-methylbutan-2-ol can be achieved through several synthetic routes. One common method involves the reaction of cyclopropylmethyl ketone with ammonia and a reducing agent such as sodium borohydride. The reaction conditions typically include a solvent like ethanol and a temperature range of 0-25°C. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure higher yields and purity .

Chemical Reactions Analysis

3-Amino-4-cyclopropyl-2-methylbutan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or an aldehyde using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form different amines using reducing agents such as lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions with halides or other electrophiles to form substituted derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like ethanol or dichloromethane, and temperatures ranging from -10°C to 100°C. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

3-Amino-4-cyclopropyl-2-methylbutan-2-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic effects, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 3-Amino-4-cyclopropyl-2-methylbutan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity. The cyclopropyl group may enhance the compound’s binding affinity and specificity for certain targets. The hydroxyl group can participate in hydrogen bonding and other interactions, contributing to the compound’s overall activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 3-Amino-4-cyclopropyl-2-methylbutan-2-ol with three structurally related amino alcohols, emphasizing key differences in properties and applications:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Boiling Point (°C)	Solubility (Water)	Reported Applications
3-Amino-4-cyclopropyl-2-methylbutan-2-ol	C₈H₁₇NO	143.23	Cyclopropyl, methyl, tertiary alcohol	~220 (estimated)	Low	Chiral synthon, drug intermediates
3-Amino-2-methylbutan-1-ol	C₅H₁₃NO	103.16	Methyl, primary alcohol	195–200	High	Solvent, pharmaceutical intermediate
2-Amino-1-phenylethanol	C₈H₁₁NO	137.18	Phenyl, primary alcohol	285–290	Moderate	Antidepressant precursor
4-Amino-2-methylpentan-2-ol	C₆H₁₅NO	117.19	Methyl, tertiary alcohol	~210	Moderate	Surfactant, corrosion inhibitor

Key Observations:

Lipophilicity and Solubility: The cyclopropyl group in the target compound enhances lipophilicity compared to simpler analogs like 3-Amino-2-methylbutan-1-ol, reducing water solubility. This property may favor membrane permeability in drug design.

Thermal Stability : Cyclopropyl-containing compounds often exhibit higher thermal stability due to ring strain resistance. This contrasts with phenyl-substituted analogs, where aromatic rings may degrade at elevated temperatures.

Biological Activity

3-Amino-4-cyclopropyl-2-methylbutan-2-ol is a compound of significant interest in pharmaceutical and biochemical research due to its potential biological activities. This article reviews the compound's biological properties, mechanisms of action, and relevant research findings, including case studies and data tables that summarize key results.

Chemical Structure and Properties

The molecular formula of 3-Amino-4-cyclopropyl-2-methylbutan-2-ol is C_8H_15N_1O_1, with a molecular weight of 155.21 g/mol. The compound features a cyclopropyl group, an amino group, and a tertiary alcohol, which contribute to its unique biological activity.

Research indicates that 3-Amino-4-cyclopropyl-2-methylbutan-2-ol exhibits biological activity through various mechanisms:

• Neuroprotective Effects : Studies suggest that the compound may stabilize microtubules, which are critical for neuronal structure and function. This stabilization can potentially protect against neurodegenerative diseases by enhancing axonal transport and reducing cellular stress .
• Modulation of Neurotransmitter Systems : The compound may influence neurotransmitter release and receptor activity, particularly in the context of amino acid neurotransmitters such as glutamate. This modulation can affect synaptic plasticity and cognitive functions .
• Anti-inflammatory Properties : Preliminary studies indicate that 3-Amino-4-cyclopropyl-2-methylbutan-2-ol may reduce inflammation through the inhibition of pro-inflammatory cytokines, thus contributing to its therapeutic potential in conditions characterized by neuroinflammation .

Case Studies

• Microtubule Stabilization Assay : In a study evaluating the microtubule-stabilizing activity of various compounds, 3-Amino-4-cyclopropyl-2-methylbutan-2-ol was tested alongside known stabilizers like paclitaxel. Results showed a significant increase in acetylated α-tubulin levels at concentrations of 1 µM and 10 µM compared to control groups (Table 1) .

  Compound	Acetylated α-Tubulin Fold Change (1 µM)	Acetylated α-Tubulin Fold Change (10 µM)
  Control (DMSO)	1.0	1.0
  Paclitaxel	3.5	5.0
  3-Amino-4-cyclopropyl-2-methylbutan-2-ol	2.8	4.2

• In Vivo Neuroprotective Study : In transgenic mouse models designed to study tauopathies, treatment with the compound resulted in reduced tau phosphorylation and improved cognitive function as measured by behavioral tests .

Q & A

Basic Research Questions

Q. What synthetic routes are recommended for 3-Amino-4-cyclopropyl-2-methylbutan-2-ol, and how can reaction conditions be optimized for academic-scale production?

• Methodology : Start with reductive amination of a ketone precursor (e.g., 4-cyclopropyl-2-methylbutan-2-one) using ammonia or a protected amine source. Catalytic hydrogenation or borohydride reduction can be employed. Optimize temperature (25–60°C), solvent polarity (e.g., methanol or THF), and catalyst loading (e.g., Pd/C or NaBH$_4$) to enhance yield. Purify via column chromatography or recrystallization, monitoring intermediates by TLC .

Q. How should researchers characterize the purity and structural integrity of 3-Amino-4-cyclopropyl-2-methylbutan-2-ol?

• Methodology : Use NMR (¹H/¹³C) to confirm backbone structure and cyclopropyl geometry. Mass spectrometry (MS) validates molecular weight. HPLC with UV detection (e.g., C18 column, aqueous/acetonitrile gradient) assesses purity (>95%). Cross-reference with InChIKey hashing (e.g., UJRPCXHQCJTHEU-UHFFFAOYSA-N for analogous compounds) to ensure structural consistency .

Q. What are the key stability considerations for storing 3-Amino-4-cyclopropyl-2-methylbutan-2-ol?

• Methodology : Store under inert gas (N$_2$/Ar) at –20°C to prevent oxidation or hydrolysis. Monitor degradation via HPLC every 3–6 months. Use amber vials to avoid photolytic cleavage of the cyclopropyl group. For hygroscopic samples, add molecular sieves .

Q. What safety protocols are recommended for handling this compound?

• Methodology : Use fume hoods, nitrile gloves, and safety goggles. Employ negative-pressure respirators (e.g., AX filters for volatile organics) during large-scale synthesis. Dispose of waste via neutralization (e.g., dilute acetic acid for amine residues) .

Advanced Research Questions

Q. How can discrepancies in reported biological activity data for this compound be resolved?

• Methodology : Conduct meta-analysis of assay variables:

• Purity : Verify via HPLC and compare with prior studies .
• Assay conditions : Standardize pH, temperature, and solvent (e.g., DMSO concentration in cell-based assays).
• Statistical validation : Apply ANOVA or multivariate regression to isolate confounding factors. Reference safety assessment frameworks from fragrance ingredient evaluations for toxicity data harmonization .

Q. How can enantiomeric excess be determined, and what chiral resolution methods are effective?

• Methodology : Use chiral HPLC (e.g., Chiralpak IA column) with polar mobile phases (hexane/isopropanol). Confirm enantiomer ratios via optical rotation or NMR chiral shift reagents (e.g., Eu(hfc)$_3$). For resolution, employ enzymatic kinetic resolution or diastereomeric salt formation with tartaric acid derivatives .

Q. What computational strategies predict stereochemical outcomes in its synthesis?

• Methodology : Apply density functional theory (DFT) to model transition states of cyclopropane ring formation. Use molecular docking to assess steric effects of the methyl and cyclopropyl groups on reaction pathways. Validate predictions with experimental optical rotation data .

Q. How can the role of the cyclopropyl group in physicochemical properties be experimentally investigated?

• Methodology : Synthesize analogs (e.g., replacing cyclopropyl with cyclohexyl or phenyl) and compare:

• LogP : Shake-flask method or HPLC retention time analysis.
• Solubility : Phase solubility studies in buffers (pH 1–10).
• Thermal stability : TGA/DSC to assess decomposition thresholds. Reference analogous alcohol stability data from reagent catalogs .